Cas no 1430207-54-7 (1,6-Bis(5'-octyl-2,2'- bithiophen-5-yl)pyrene)

• Product Name: 1,6-Bis(5'-octyl-2,2'- bithiophen-5-yl)pyrene
• CAS No: 1430207-54-7
• Molecular Formula: C₄₈H₅₀S₄
• Molecular Weight: 755.170608043671
• CID: 4604153
• PubChem ID: 129823009

1,6-Bis(5'-octyl-2,2'- bithiophen-5-yl)pyrene Properties

Names and Identifiers

• 1,6-Bis(5'-octyl-2,2'- bithiophen-5-yl)pyrene
• BOBTP
• 2,2'-Bithiophene, 5,5''-(1,6-pyrenediyl)bis[5'-octyl-
• 1,6-Bis(5'-octyl-[2,2'-bithiophen]-5-yl)pyrene
• 1430207-54-7

• InChIKey： AYKYKFTWFSHZGA-UHFFFAOYSA-N
• Inchi： 1S/C48H50S4/c1-3-5-7-9-11-13-15-35-21-27-43(49-35)45-31-29-41(51-45)37-23-17-33-20-26-40-38(24-18-34-19-25-39(37)47(33)48(34)40)42-30-32-46(52-42)44-28-22-36(50-44)16-14-12-10-8-6-4-2/h17-32H,3-16H2,1-2H3
• SMILES： C1(C2SC(C3SC(CCCCCCCC)=CC=3)=CC=2)=C2C3=C4C(C=C2)=CC=C(C2SC(C5SC(CCCCCCCC)=CC=5)=CC=2)C4=CC=C3C=C1

Computed Properties

• Exact Mass: 754.27953629g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 18
• Monoisotopic Mass: 754.27953629g/mol
• Heavy Atom Count: 52
• Complexity: 981
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 18.3
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes